Cas no 1311638-84-2 (N1-(3-chloro-4-fluorophenyl)methylpyrrolidine-1,3-dicarboxamide)

N1-(3-chloro-4-fluorophenyl)methylpyrrolidine-1,3-dicarboxamide is a specialized organic compound featuring a pyrrolidine core substituted with dicarboxamide functionality and a 3-chloro-4-fluorophenylmethyl group. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both chloro and fluoro substituents enhances its reactivity and binding affinity, making it valuable for structure-activity relationship (SAR) studies. Its well-defined molecular architecture allows for precise modifications, facilitating the development of targeted compounds. The compound's stability and purity are critical for reproducible results in synthetic applications. Suitable for controlled laboratory use, it requires handling under standard safety protocols.

N1-(3-chloro-4-fluorophenyl)methylpyrrolidine-1,3-dicarboxamide structure

1311638-84-2 structure

Product Name:N1-(3-chloro-4-fluorophenyl)methylpyrrolidine-1,3-dicarboxamide

CAS No:1311638-84-2

MF:C₁₃H₁₅ClFN₃O₂

MW:299.728505373001

MDL:MFCD33020676

CID:5654735

PubChem ID:53584974

Update Time:2025-05-28

N1-(3-chloro-4-fluorophenyl)methylpyrrolidine-1,3-dicarboxamide Chemical and Physical Properties

Names and Identifiers

- CS-0244396
- AKOS032975549
- EN300-27702360
- 1-N-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide
- N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide
- 1311638-84-2
- Z1004825200
- 1,3-Pyrrolidinedicarboxamide, N1-[(3-chloro-4-fluorophenyl)methyl]-
- N1-(3-chloro-4-fluorophenyl)methylpyrrolidine-1,3-dicarboxamide
- MDL： MFCD33020676
- Inchi： 1S/C13H15ClFN3O2/c14-10-5-8(1-2-11(10)15)6-17-13(20)18-4-3-9(7-18)12(16)19/h1-2,5,9H,3-4,6-7H2,(H2,16,19)(H,17,20)
- InChI Key： FZXHGNNYWOIDPP-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)CNC(N1CCC(C(N)=O)C1)=O)F

Computed Properties

Exact Mass: 299.0836826g/mol
Monoisotopic Mass: 299.0836826g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 75.4Å²

Experimental Properties

Density: 1.393±0.06 g/cm3(Predicted)
Boiling Point: 608.0±55.0 °C(Predicted)
pka: 12.88±0.40(Predicted)

N1-(3-chloro-4-fluorophenyl)methylpyrrolidine-1,3-dicarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27702360-1g	N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide	1311638-84-2	95%	1g	$1070.0	2023-09-10
Enamine	EN300-27702360-5g	N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide	1311638-84-2	95%	5g	$3105.0	2023-09-10
Enamine	EN300-27702360-10g	N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide	1311638-84-2	95%	10g	$4606.0	2023-09-10
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Enamine	EN300-27702360-0.1g	N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide	1311638-84-2	95.0%	0.1g	$372.0	2025-03-20
Enamine	EN300-27702360-0.25g	N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide	1311638-84-2	95.0%	0.25g	$530.0	2025-03-20
Enamine	EN300-27702360-0.5g	N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide	1311638-84-2	95.0%	0.5g	$835.0	2025-03-20
Enamine	EN300-27702360-1.0g	N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide	1311638-84-2	95.0%	1.0g	$1070.0	2025-03-20
Enamine	EN300-27702360-2.5g	N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide	1311638-84-2	95.0%	2.5g	$2100.0	2025-03-20
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